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Compound of Interest

Compound Name: N-Dodecylmethacrylamide

CAS No.: 1191-39-5

Cat. No.: B073739 Get Quote

Executive Summary
N-Dodecylmethacrylamide (DMA) is a hydrophobically modified monomer essential for

synthesizing amphiphilic copolymers, surfactants, and thermo-responsive hydrogels.[1] Its

structure—comprising a polymerizable methacrylamide head group and a lipophilic C12

(dodecyl) tail—dictates a unique solubility profile that challenges standard aqueous processing.

[1]

This guide provides a validated technical framework for handling DMA. Unlike generic

datasheets, we focus on the causality of solvent interactions, offering self-validating protocols

for purification and polymerization that ensure reproducibility in drug delivery and materials

science applications.[1]

Chemical Identity & Physicochemical Properties[1]
[2][3][4][5][6]
Understanding the physical state of DMA is the first step in accurate solubility testing.[1] Note

the distinct melting point compared to its acrylamide analog.[1]
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Property Value Notes

Chemical Name N-Dodecylmethacrylamide

CAS Number 1191-39-5

Distinct from N-

Dodecylacrylamide (CAS

1506-53-2)

Molecular Formula C₁₆H₃₁NO

Molecular Weight 253.43 g/mol

Melting Point 37.0°C – 41.0°C

Solid at RT; low MP requires

careful handling during

vacuum drying [1].[1]

Appearance
White to off-white crystalline

solid

Waxy texture is common due

to the alkyl chain.[1]

Hydrophobicity (LogP) ~5.7 (Predicted)

Highly lipophilic; insoluble in

aqueous media without

surfactants.[1]

Solubility Profile & Solvent Selection
The solubility of DMA is governed by the "Like Dissolves Like" principle, but with a nuance: the

methacrylamide group is capable of hydrogen bonding, while the dodecyl tail is strictly non-

polar.[1]

Solvent Compatibility Table[1]
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Solvent Category Specific Solvents Solubility Status Mechanistic Insight

Good Solvents

THF, Chloroform,

Dichloromethane

(DCM), Benzene,

DMF

Soluble

The non-polar alkyl

tail interacts favorably

with organic solvents,

while the solvent's

polarity

accommodates the

amide group.

Protogenic Solvents
Ethanol, Methanol,

Isopropanol

Temperature

Dependent

Soluble at elevated

temperatures;

solubility decreases

significantly upon

cooling (Ideal for

recrystallization).

Non-Solvents Water Insoluble

The hydrophobic

effect of the C12 chain

overrides the

hydrophilicity of the

amide head.[1]

Marginal Solvents Hexane, Heptane Partial / Swelling

The alkyl tail is

soluble, but the polar

amide head may

cause aggregation or

phase separation.

Solvation Mechanism Visualization[1]
The following diagram illustrates how solvent molecules interact with the amphiphilic structure

of DMA.
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Caption: Differential solvation of the polar head and non-polar tail dictates solvent compatibility.

Experimental Protocols
Purification via Recrystallization
Commercial DMA often contains inhibitors or impurities.[1] Because the melting point is low

(~40°C), standard high-heat recrystallization can be risky (oiling out).[1]

Recommended Solvent System: Ethanol or Ethanol/Water (90:10).[1]

Protocol:

Dissolution: Dissolve crude DMA in minimal boiling Ethanol (~60°C). Do not exceed 60°C to

prevent polymerization.[1]

Filtration: Hot filter if insoluble particulates are visible.[1]

Crystallization: Allow the solution to cool slowly to room temperature. If oiling out occurs

(liquid droplets instead of crystals), add a seed crystal or scratch the glass.[1]
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Deep Cooling: Place the flask in a -20°C freezer overnight. The solubility of the C12 chain

drops drastically in cold alcohols [2].[1]

Collection: Filter the white crystals rapidly on a cold Büchner funnel. Wash with cold (-20°C)

ethanol.[1]

Drying: Vacuum dry at room temperature (25°C). Warning: Drying in an oven >40°C will melt

the product.

Crude DMA

Dissolve in Ethanol @ 50-60°C
(Minimal Volume)

Clear Solution?

Hot Filtration

No (Particulates)

Slow Cool to RT
then -20°C

Yes

Filter Cold Crystals

Vacuum Dry @ 25°C
(Avoid Melting)
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Caption: Temperature-controlled recrystallization workflow prevents 'oiling out' and melting.

Polymerization Solvent Selection
The choice of solvent affects the kinetics and molecular weight distribution (PDI).[1]

Solution Polymerization: Use THF or 1,4-Dioxane.[1]

Reasoning: Both solvents dissolve the monomer and the resulting polymer (Poly-DMA),

preventing premature precipitation which leads to broad PDI.[1]

Emulsion Polymerization: Use Water.[1][2]

Reasoning: DMA acts as the hydrophobic dispersed phase.[1] Surfactants (e.g., SDS) are

required.[1]

Applications in Drug Delivery (Micelle Formation)[1]
For drug development, DMA is often copolymerized with hydrophilic monomers (e.g., NIPAM or

PEG-methacrylate) to form amphiphilic block copolymers that self-assemble into micelles.[1]

The Dialysis Method (Self-Validation Protocol): Direct dissolution of amphiphilic copolymers in

water often fails due to kinetic trapping.[1]

Dissolve: Dissolve the copolymer in a "Common Solvent" (e.g., DMF or THF) that dissolves

both the hydrophobic DMA blocks and the hydrophilic blocks.[1]

Add Water (Optional): Slowly add water to the stirring organic solution to induce pre-

assembly (turbidity onset).[1]

Dialysis: Transfer to a dialysis bag (MWCO 3.5 kDa) and dialyze against distilled water for 48

hours.

Validation: The solvent exchange drives the hydrophobic DMA blocks into the core, forming

stable micelles.[1] Filter through 0.45 µm to remove aggregates.[1]
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Caption: Solvent exchange via dialysis forces hydrophobic DMA segments to assemble into the

micelle core.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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